Cas no 1269106-09-3 (2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride)

• Product Name: 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride
• CAS No: 1269106-09-3
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD18483539
• CID: 4584853
• Update Time: 2025-10-25

2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)acetohydrazide;hydrochloride
• 2-(3,5-Dimethylisoxazol-4-yl)acetohydrazidehydrochloride
• 2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide hydrochloride

• MDL： MFCD18483539
• Inchi： 1S/C7H11N3O2.ClH/c1-4-6(3-7(11)9-8)5(2)12-10-4;/h3,8H2,1-2H3,(H,9,11);1H
• InChI Key： BYRYNPAECXOIKF-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=C(C(C)=N1)CC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 81.2

Additional information on 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride

Comprehensive Overview of 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride (CAS No. 1269106-09-3)

2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. Its CAS number 1269106-09-3 serves as a unique identifier, ensuring precise tracking in scientific databases. This compound belongs to the isoxazole derivative family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are increasingly interested in isoxazole-based molecules due to their potential in drug discovery, particularly in addressing antibiotic resistance and inflammation-related disorders.

The molecular structure of 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride features a distinctive isoxazole ring with methyl substitutions at positions 3 and 5, coupled with an acetohydrazide moiety. This configuration contributes to its unique physicochemical properties, including solubility characteristics that make it valuable for formulation studies. Recent publications highlight its role as a key intermediate in synthesizing novel compounds with potential therapeutic effects. The hydrochloride salt form enhances stability, a critical factor for long-term storage and handling in laboratory settings.

Current research trends demonstrate growing interest in isoxazole derivatives for their structure-activity relationships (SAR) in medicinal chemistry. Scientists frequently search for "isoxazole hydrazide applications" and "CAS 1269106-09-3 solubility data," reflecting practical concerns in experimental work. The compound's molecular weight of 217.68 g/mol and its hydrogen bonding capacity make it particularly interesting for computational chemistry studies, where researchers model drug-receptor interactions using advanced molecular docking techniques.

Quality control of 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride involves rigorous analytical methods. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, with most commercial samples exceeding 98% purity. The scientific community often discusses "synthesis optimization for isoxazole hydrazides" in professional forums, indicating ongoing methodological improvements. Storage recommendations typically suggest 2-8°C conditions in airtight containers to maintain stability, especially important for long-term research projects.

Emerging applications explore the compound's potential in enzyme inhibition studies, particularly regarding inflammatory mediators. This aligns with current healthcare priorities focusing on chronic inflammatory conditions. The hydrazide functional group present in the molecule offers versatile modification possibilities, enabling creation of diverse analogs for structure-activity relationship investigations. Researchers frequently combine this compound with other heterocyclic building blocks to develop novel molecular architectures with enhanced bioactivity profiles.

Safety considerations for handling 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The scientific literature contains numerous references to its use under Good Laboratory Practice (GLP) conditions, particularly in preclinical studies investigating new pharmacological targets. Documentation typically includes detailed spectroscopic characterization data (IR, NMR, UV-Vis) to confirm structural integrity.

The commercial availability of CAS 1269106-09-3 through specialty chemical suppliers has increased in recent years, responding to growing demand from pharmaceutical R&D sectors. Pricing structures often reflect the compound's purity grade and batch size, with research quantities typically offered in gram-scale packaging. Comparative studies with structurally similar compounds help researchers understand the specific advantages of this isoxazole derivative, particularly its balanced lipophilicity profile that influences membrane permeability in biological systems.

Future research directions may explore the compound's utility in combinatorial chemistry approaches, where its multiple reactive sites enable diverse molecular transformations. The rise of AI-assisted drug discovery has created new opportunities for investigating such specialized building blocks, with computational models predicting novel synthetic pathways and potential biological targets. These developments position 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide hydrochloride as a valuable tool in modern medicinal chemistry research.